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Compound of Interest

Compound Name:
(R)-2-ethylpiperazine

dihydrochloride

Cat. No.: B585899 Get Quote

An In-depth Technical Guide to (R)-2-ethylpiperazine dihydrochloride

This technical guide provides a comprehensive overview of the chemical properties, safety

information, and available data for (R)-2-ethylpiperazine dihydrochloride, tailored for

researchers, scientists, and professionals in drug development.

Chemical Identity and Properties
(R)-2-ethylpiperazine dihydrochloride is a chiral organic compound. It is the dihydrochloride

salt form of (R)-2-ethylpiperazine, meaning two molecules of hydrogen chloride have been

reacted with the basic nitrogen centers of the piperazine ring. This salt form often enhances

stability and solubility in aqueous solutions compared to the free base.

Chemical Identifiers
A summary of the key identifiers for (R)-2-ethylpiperazine dihydrochloride is presented

below.
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Identifier Value Citation

IUPAC Name
(2R)-2-ethylpiperazine

dihydrochloride
[1]

CAS Number 438050-07-8 [1][2]

Molecular Formula C₆H₁₆Cl₂N₂ [2]

InChI Key
VCKAKBROIJTVJI-

QYCVXMPOSA-N
[1]

Canonical SMILES CC[C@H]1CNCCN1.Cl.Cl [3]

Synonyms
(2R)-2-Ethylpiperazine

Dihydrochloride
[2]

Physicochemical Properties
The quantitative physical and chemical properties are crucial for experimental design and

application.

Property Value Citation

Molecular Weight 187.11 g/mol [2]

Physical Form Solid [1]

Purity
Typically ≥95% (may vary by

supplier)
[1]

Storage Temperature
Room Temperature or 2-8°C

Refrigerator
[1][2]

Shipping Conditions Ambient [2]

Safety and Handling
(R)-2-ethylpiperazine dihydrochloride is classified as a hazardous substance. Adherence to

safety protocols is essential when handling this chemical.
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GHS Hazard Information
The compound is associated with the following hazard statements according to the Globally

Harmonized System (GHS).[1][4]

Code Hazard Statement

H302 Harmful if swallowed.[1][4]

H315 Causes skin irritation.[1][4]

H319 Causes serious eye irritation.[1][4]

H335 May cause respiratory irritation.[1][4]

GHS Precautionary Statements
Recommended precautionary measures for handling this compound include the following.[1][4]

Code Precautionary Statement

P261
Avoid breathing

dust/fume/gas/mist/vapors/spray.[1][4]

P280
Wear protective gloves/protective clothing/eye

protection/face protection.[1][4]

P301+P312
IF SWALLOWED: Call a POISON CENTER or

doctor/physician if you feel unwell.[1]

P302+P352
IF ON SKIN: Wash with plenty of soap and

water.[1][4]

P305+P351+P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[1][4]

Personal protective equipment (PPE), including lab coats, gloves, and safety goggles, should

be worn at all times.[5][6] Work should be conducted in a well-ventilated area or under a

chemical fume hood.[6][7]
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Experimental Protocols & Data
Detailed, peer-reviewed experimental protocols for the specific synthesis or analysis of (R)-2-
ethylpiperazine dihydrochloride are not readily available in public literature. Commercial

suppliers note that they may not perform extensive analytical data collection for this product

and that the buyer is responsible for confirming identity and purity. However, a general workflow

for quality control and characterization can be proposed.

General Quality Control Workflow
The following diagram illustrates a typical workflow for the quality control (QC) analysis of a

chemical standard like (R)-2-ethylpiperazine dihydrochloride. This process ensures the

identity, purity, and integrity of the compound before its use in research or development.

Material Reception & Initial Checks Analytical Testing

Final Disposition

Receive Chemical Batch Visual Inspection
(Color, Form)

Documentation Review
(CoA, MSDS)

Identity Confirmation
(FTIR, NMR)

Purity Assessment
(HPLC, LC-MS)

Enantiomeric Purity
(Chiral HPLC) Data Review & Analysis

Release for Use

Meets Specs

Reject BatchFails Specs

Click to download full resolution via product page

Caption: General workflow for chemical quality control.

Spectroscopic Analysis
Some suppliers indicate the availability of spectroscopic data such as FTIR, ¹H NMR, and ¹³C

NMR for this compound.[2] While the raw data and acquisition parameters are not provided,

these techniques are fundamental for structural elucidation and confirmation.

¹H NMR (Proton Nuclear Magnetic Resonance): Would be used to confirm the presence of

the ethyl group and the piperazine ring protons, and their respective chemical environments.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b585899?utm_src=pdf-body
https://www.benchchem.com/product/b585899?utm_src=pdf-body
https://www.benchchem.com/product/b585899?utm_src=pdf-body
https://www.benchchem.com/product/b585899?utm_src=pdf-body-img
http://www.pharmaffiliates.com/en/438050-07-8-r-2-ethylpiperazine-dihydrochloride-pa2701630.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b585899?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): Would identify the number of unique

carbon atoms in the molecule, corresponding to the ethyl group and the piperazine ring.

FTIR (Fourier-Transform Infrared Spectroscopy): Would show characteristic absorption

bands for N-H bonds (in the salt form), C-H bonds, and C-N bonds.

Chemical Relationships
The relationship between the (R)-2-ethylpiperazine free base and its hydrochloride salts is a

fundamental acid-base equilibrium. The nitrogen atoms on the piperazine ring are basic and

can be protonated by acids like hydrochloric acid (HCl).

(R)-2-Ethylpiperazine
(Free Base)

C₆H₁₄N₂

(R)-2-Ethylpiperazine
Monohydrochloride

C₆H₁₅ClN₂

+ 1 HCl- 1 HCl

(R)-2-Ethylpiperazine
Dihydrochloride

C₆H₁₆Cl₂N₂

+ 1 HCl- 1 HCl

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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